Cas no 182928-53-6 (Discorhabdin C; 14-Bromo)

Discorhabdin C; 14-Bromo structure

Discorhabdin C; 14-Bromo structure

Product Name:Discorhabdin C; 14-Bromo

CAS No:182928-53-6

MF:C₁₈H₁₂Br₃N₃O₂

MW:542.018781661987

CID:6751249

Update Time:2024-03-03

Discorhabdin C; 14-Bromo Chemical and Physical Properties

Names and Identifiers

- Discorhabdin C; 14-Bromo
- Inchi： 1S/C18H12Br3N3O2/c19-8-5-18(6-9(20)15(8)25)2-4-23-14-11(18)12-10-7(1-3-22-12)17(21)24-13(10)16(14)26/h5-6,23-24H,1-4H2
- InChI Key： BLFMBWWFYPUMNR-UHFFFAOYSA-N
- SMILES： BrC1=C2CCN=C3C2=C(C(=O)C2NCCC4(C=C(Br)C(=O)C(Br)=C4)C3=2)N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
XLogP3: 3.988

Discorhabdin C; 14-Bromo Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

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